Cas no 450353-48-7 ((2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile
• CAS No: 450353-48-7
• MF: C₂₃H₂₃N₃S
• MW: 373.513823747635
• CID: 5915229
• PubChem ID: 6147035
• Update Time: 2025-10-19

(2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(2,4-dimethylphenyl)-α-[[(2,4,6-trimethylphenyl)amino]methylene]-
• (E)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)-3-(mesitylamino)acrylonitrile
• 450353-48-7
• (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2,4,6-trimethylphenyl)amino]prop-2-enenitrile
• AKOS005639047
• (E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(2,4,6-trimethylanilino)prop-2-enenitrile
• F0760-2164
• (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile

• Inchi： 1S/C23H23N3S/c1-14-6-7-20(16(3)8-14)21-13-27-23(26-21)19(11-24)12-25-22-17(4)9-15(2)10-18(22)5/h6-10,12-13,25H,1-5H3
• InChI Key： SQRCJEVTKSZYJX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2C)N=C1C(=CNC1=C(C)C=C(C)C=C1C)C#N

Computed Properties

• Exact Mass: 373.16126892g/mol
• Monoisotopic Mass: 373.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 518.1±60.0 °C(Predicted)
• pka: -1.22±0.10(Predicted)

Additional information on (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile

Introduction to Compound with CAS No 450353-48-7 and Its Applications in Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel compounds that exhibit promising biological activities. Among these, the compound with CAS No 450353-48-7 and the product name (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile has garnered considerable attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The molecular structure of this compound features a conjugated system comprising an α,β-unsaturated nitrile group, a thiazole ring, and aromatic rings substituted with methyl groups. The presence of these functional groups not only contributes to its complex electronic properties but also influences its interactions with biological targets. Specifically, the thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics and antifungal agents. The α,β-unsaturated nitrile group is another key feature that can participate in hydrogen bonding and hydrophobic interactions, enhancing binding affinity to biological receptors.

Recent research has highlighted the importance of such multifunctional compounds in drug discovery. The combination of a thiazole core with aromatic substituents provides a scaffold that can be modulated to optimize biological activity. For instance, studies have shown that derivatives of thiazole exhibit anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile is believed to enhance its binding affinity to certain enzymes and receptors involved in disease pathways.

In the realm of chemical biology, computational methods have played a pivotal role in understanding the structural and functional properties of such compounds. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These studies suggest that it may interact with enzymes involved in signal transduction and metabolic pathways. Furthermore, the presence of multiple aromatic rings suggests potential for π-stacking interactions, which are crucial for drug-receptor binding.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to construct the complex framework efficiently. The use of palladium catalysts, for example, has enabled the formation of carbon-carbon bonds between the thiazole ring and aromatic substituents with high selectivity.

Biological evaluation of (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile has revealed promising results in preclinical studies. Initial assays have demonstrated inhibitory activity against several target enzymes relevant to inflammatory diseases and cancer. The compound's ability to modulate these enzymatic pathways makes it a valuable candidate for further development into a therapeutic agent. Additionally, its structural complexity suggests potential for broad-spectrum activity against multiple disease targets.

The development of novel drug candidates is often accompanied by challenges in formulation and delivery. However, the chemical properties of this compound make it amenable to various formulation strategies. For instance, its solubility characteristics can be modified through prodrug design or co-crystallization techniques to enhance bioavailability. These approaches are critical for ensuring effective delivery to biological targets and maximizing therapeutic efficacy.

Future research directions include further exploration of the compound's mechanism of action and optimization of its pharmacokinetic properties. Advances in high-throughput screening technologies will enable rapid identification of analogs with improved biological activity. Additionally, integration of machine learning algorithms into drug discovery pipelines can accelerate the design process by predicting novel molecular structures with desired properties.

In conclusion, the compound with CAS No 450353-48-7 and the product name (2E)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(2,4,6-trimethylphenyl)aminoprop-2-enenitrile represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutic agents. Continued investigation into its synthesis, biological effects, and formulation strategies will further elucidate its potential in addressing various diseases.